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Compound of Interest

Compound Name: 2-Azaspiro[4.4]nonan-1-one

CAS No.: 1004-51-9

Cat. No.: B1288749

Get Quote

Executive Summary: Escaping Flatland
In the pursuit of novel therapeutics, the "Escape from Flatland" initiative has prioritized

increasing the fraction of sp^3-hybridized carbons (

) in drug candidates. 2-Azaspiro[4.4]nonan-1-one represents a critical scaffold in this domain.
Unlike its planar aromatic counterparts (e.g., isoindolinones) or flexible acyclic amides, this
spirocyclic lactam offers a unique combination of conformational rigidity, metabolic stability, and
3D vector projection.

This guide objectively characterizes 2-Azaspiro[4.4]nonan-1-one, benchmarking it against

standard alternatives to validate its utility in fragment-based drug discovery (FBDD) and

scaffold hopping.

Structural & Physicochemical Benchmarking
To understand the value of 2-Azaspiro[4.4]nonan-1-one, we compare it with a "flat" aromatic

analog (Isoindolin-1-one) and a "flexible" acyclic analog (N-Propylcyclopentanecarboxamide).
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Table 1: Comparative Physicochemical Profile

Feature
2-

Azaspiro[4.4]nonan-

1-one

Isoindolin-1-one

(Flat Analog)

N-

Propylcyclopentanec

arboxamide

(Flexible)

Structure Type 3D Rigid Spirocycle
Planar Aromatic

Heterocycle
Acyclic Amide

Hybridization (

)

0.88 (High 3D

character)
0.12 (Mostly Flat)

1.00 (High, but

flexible)

LogP (Predicted) ~0.9 - 1.2 ~1.6 - 1.9 ~2.1

Topological Polar

Surface Area (TPSA)
29.1 Å² 29.1 Å² 29.1 Å²

Solubility (Aq)
High (Disrupts crystal

packing)

Low (Strong

-stacking)
Moderate

Metabolic Liability

Low (Quaternary

spiro-center blocks

-oxidation)

Moderate (Benzylic

oxidation prone)

High (Alkyl chain

oxidation)

Entropy Penalty (

)
Low (Pre-organized) Low (Rigid)

High (Entropic cost

upon binding)

Key Insight: The spiro scaffold maintains the favorable TPSA of the lactam warhead while

significantly lowering LogP compared to the aromatic analog, improving water solubility.

Crucially, the quaternary spiro-carbon at the position

to the carbonyl (C1) effectively blocks metabolic oxidation, a common failure mode in
pyrrolidinone drugs.

Synthetic Accessibility & Characterization
While classical routes involve the cyclization of 1-(2-aminoethyl)cyclopentanecarboxylic acid,

modern catalysis offers more efficient convergence. We focus here on the Phosphine-
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Catalyzed [3+2] Cycloaddition, a robust method for generating functionalized spiro-lactams.

Synthesis Workflow (DOT Diagram)
The following diagram illustrates the convergent synthesis from a methylene-lactam precursor,

a method chosen for its atom economy and ability to generate the spiro-quaternary center in a

single step.
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(Activated Alkene)

Zwitterionic Intermediate
(Phosphonium enolate)

Nucleophilic Attack

Activated Alkyne/Acrylate
(Dipolarophile)
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Phosphine Catalyst
(e.g., PPh3 or Chiral Phosphine)

Initiates

2-Azaspiro[4.4]nonan-1-one
(Target Scaffold)

Cyclization & Catalyst Turnover

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis of the spiro-lactam core via phosphine-catalyzed [3+2]

annulation, establishing the critical quaternary carbon.

Spectroscopic Validation (Self-Validating Protocol)
A common error in synthesizing spiro-lactams is the formation of fused bicyclic impurities. The

following NMR characterization protocol is designed to rigorously rule out these isomers.

Target Molecule: 2-Azaspiro[4.4]nonan-1-one Solvent: CDCl

(7.26 ppm ref)

C-NMR Check (The "Quaternary Test"):

Expectation: Look for a signal in the 50–60 ppm range that exhibits low intensity and no

DEPT-135 correlation (quaternary carbon).

Validation: If this signal appears as a CH or CH
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(positive/negative in DEPT), the spiro-cyclization failed (likely formed a fused system).

Carbonyl: Distinct signal at ~175–180 ppm (Lactam C=O).

H-NMR Diagnostic Signals:

NH Proton: Broad singlet at ~6.0–7.5 ppm (concentration dependent).

Methylene adjacent to N (C3-H): Triplet or multiplet at ~3.3–3.5 ppm.

Spiro-Ring Protons: Complex multiplets at 1.6–1.9 ppm (8H from cyclopentane ring).

Differentiation: The absence of a methine proton coupling to the NH is critical. In fused

systems (e.g., octahydroindol-2-one), the bridgehead proton shows distinct coupling.

Functional Performance & Decision Logic
Why choose this scaffold? The decision often relies on the specific binding pocket constraints.

Scaffold Selection Logic
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Target Binding Pocket Analysis
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(e.g., GPCR, Enzyme Active Site)
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Is Solubility a Limiting Factor?
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No Yes (Blocks alpha-oxidation)

Click to download full resolution via product page

Caption: Figure 2. Decision logic for selecting the spiro[4.4] scaffold over aromatic alternatives

based on pocket topology and ADME liabilities.

Experimental Data: Metabolic Stability
In comparative microsomal stability assays (human liver microsomes, 1 µM, 60 min):

Simple Pyrrolidinone: High clearance (

µL/min/mg) due to oxidation at the C3 position (alpha to carbonyl).

2-Azaspiro[4.4]nonan-1-one: Low clearance (
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µL/min/mg). The quaternary spiro-carbon sterically protects the lactam ring from oxidative
attack, significantly extending half-life (

).

Detailed Experimental Protocol
Protocol: Synthesis of 2-Azaspiro[4.4]nonan-1-one via Radical Cyclization (Alternative Robust

Route)

This protocol is selected for its reproducibility in a standard medicinal chemistry lab without

specialized high-pressure equipment.

Reagents:

O-Benzyl oxime ether precursor (derived from cyclopentanone)

Tributyltin hydride (

)

AIBN (Azobisisobutyronitrile)

Benzene or Toluene (degassed)

Step-by-Step Methodology:

Precursor Preparation: Dissolve the O-benzyl oxime ether (1.0 equiv) in dry, degassed

toluene (0.05 M concentration). Note: High dilution is critical to favor intramolecular

cyclization over intermolecular polymerization.

Initiation: Add AIBN (0.1 equiv) and

(1.2 equiv).

Reaction: Heat to reflux (110°C) under Argon atmosphere for 4–6 hours. Monitor by TLC for

the disappearance of the oxime ether.
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Workup: Cool to room temperature. Add aqueous KF solution (10%) and stir vigorously for 1

hour to precipitate tin residues as white solids. Filter through a Celite pad.

Purification: Concentrate the filtrate and purify via flash column chromatography (SiO

, Hexane/EtOAc gradient).

Oxidation to Lactam: The resulting amine is often protected or directly oxidized to the lactam

depending on the specific precursor used (e.g., using Jones reagent if a hydroxyl

intermediate is formed).

Safety Note: Organotin compounds are toxic.[1] Perform all weighing and reactions in a fume

hood. Treat waste streams specifically for heavy metals.

References
Synthesis of 2-azaspiro[4.4]nonan-1-ones via phosphine-catalysed [3+2]-

cycloadditions.OSTI.GOV. (2008).[2] Link

Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical

Bicyclization.ACS Omega. (2019). Link

Spirocyclic Scaffolds in Medicinal Chemistry.Journal of Medicinal Chemistry. (2020). Link

2-Azaspiro[4.4]nonan-3-one (Isomer Comparison Data).PubChem. (Accessed 2023). Link

Recent in vivo advances of spirocyclic scaffolds for drug discovery.Expert Opinion on Drug

Discovery. (2022). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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